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An In-depth Technical Guide to the Corrosion Resistance of High-Chromium, Nickel-Based

Alloys, Featuring Allcorr (UNS N06610)

Disclaimer: Publicly available quantitative corrosion data for Allcorr (UNS N06610) is limited.

To fulfill the requirements of this technical guide for detailed data presentation, this document

will use publicly available data for a comparable high-performance, corrosion-resistant nickel-

chromium-molybdenum alloy, Alloy 59 (UNS N06059), as a representative example. This data

is intended to be illustrative of the performance expected from this class of materials. All

mentions of specific quantitative data and the corresponding tables pertain to Alloy 59.

Introduction to Allcorr (UNS N06610)
Allcorr (UNS N06610) is a fully austenitic, non-age-hardenable, nickel-base alloy engineered

to provide exceptional resistance in a wide array of highly corrosive environments.[1] Its

composition, which includes approximately 31% chromium, 11% molybdenum, and 2%

tungsten, distinguishes it from many other nickel alloys.[1] The significantly high chromium

content imparts excellent resistance in highly oxidizing environments, while the molybdenum

and tungsten enhance its durability in high-chloride and low-pH (acidic) conditions.[1]

Developed for demanding applications, including the "sour" oil and gas industry, Allcorr's
combination of superior corrosion resistance, high strength, and good ductility makes it a

candidate material for various applications in chemical processing, pollution control, and other

industrial sectors where reliability under severe conditions is paramount.[1] Independent

laboratory testing has reportedly shown Allcorr to have superior corrosion resistance in
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numerous environments—including pure acids, mixed acids, and salt solutions—when

compared to other common nickel alloys such as C-276 and 625.[1]

General and Localized Corrosion Resistance
The performance of nickel-chromium-molybdenum alloys is defined by their resilience to both

uniform (general) corrosion and localized attack, such as pitting and crevice corrosion. The

high nickel content provides a stable austenitic matrix, while chromium is essential for forming

a protective passive oxide layer. Molybdenum significantly enhances resistance to localized

corrosion in chloride-containing environments.

General Corrosion Data (Illustrative: Alloy 59, UNS
N06059)
The following tables summarize the general corrosion resistance of Alloy 59 in various

aggressive media. Corrosion rates are typically measured in millimeters per year (mm/a) or

mils per year (mpy).

Table 1: Corrosion Resistance in Hydrochloric Acid

Concentration (%) Temperature (°C) Corrosion Rate (mm/a)

10 75 < 0.1

20 75 < 0.1

| 40 | 40 | < 0.1 |

Data sourced from publicly available datasheets for Alloy 59 (UNS N06059).[2]

Table 2: Corrosion Resistance in Sulfuric Acid
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Concentration (%) Temperature (°C) Corrosion Rate (mm/a)

10 Boiling < 0.1

50 120 < 0.1

96 95 < 0.1

| 93-98 | 80 | 0.03 - 0.05 |

Data sourced from publicly available datasheets for Alloy 59 (UNS N06059).[2]

Table 3: Corrosion Resistance in Other Acidic Environments

Acid Environment Temperature (°C) Corrosion Rate (mm/a)

65% Nitric Acid Boiling < 0.1

85% Phosphoric Acid 120 < 0.1

Acetic Acid Boiling < 0.1

| Formic Acid | Boiling | < 0.1 |

Data sourced from publicly available datasheets for Alloy 59 (UNS N06059) and other high-

performance nickel alloys.

Localized Corrosion Resistance (Illustrative: Alloy 59,
UNS N06059)
Localized corrosion is a primary concern for materials in chloride-rich environments. Critical

Pitting Temperature (CPT) and Critical Crevice Temperature (CCT) are standard metrics used

to evaluate an alloy's resistance, determined using tests like ASTM G48.

Table 4: Pitting and Crevice Corrosion Resistance
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Test Method Test Solution Result

ASTM G48, Method C
(CPT)

6% FeCl₃ + 1% HCl > 100 °C

| ASTM G48, Method D (CCT) | 6% FeCl₃ + 1% HCl | 85 °C |

Data sourced from publicly available datasheets for Alloy 59 (UNS N06059).[2]

Experimental Protocols
The evaluation of corrosion resistance for alloys like Allcorr and Alloy 59 relies on

standardized testing procedures established by organizations such as ASTM International.

These protocols ensure that data is reproducible and comparable across different materials

and laboratories.

Mass Loss Immersion Testing (ASTM G1/G31)
This fundamental method is used to determine the average general corrosion rate.

Specimen Preparation: Test coupons of a known surface area are cleaned, degreased, and

weighed to a high precision.

Exposure: The coupons are fully immersed in the specified corrosive solution for a

predetermined duration and at a constant temperature.

Cleaning: After exposure, the specimens are removed, and corrosion products are cleaned

off using chemical or mechanical means that minimize the removal of the base metal.

Evaluation: The coupons are reweighed, and the mass loss is used to calculate the corrosion

rate using the following formula: Corrosion Rate (mm/year) = (K × W) / (A × T × D) Where:

K = constant (8.76 × 10⁴)

W = mass loss in grams

A = surface area in cm²
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T = exposure time in hours

D = density in g/cm³

Pitting and Crevice Corrosion Testing (ASTM G48)
This practice is used to determine the resistance of stainless steels and related alloys to

localized corrosion.

Method C (Critical Pitting Temperature - CPT):

Test specimens are immersed in a 6% ferric chloride (FeCl₃) + 1% HCl solution.

The solution temperature is increased in increments (e.g., 5°C) and held for a 24-hour or

72-hour period at each step.

After each period, the specimen is inspected for pitting.

The CPT is the lowest temperature at which pitting is observed.

Method D (Critical Crevice Temperature - CCT):

A crevice-forming device (e.g., a TFE-fluorocarbon block with washers) is attached to the

specimen.

The assembly is then exposed to the same ferric chloride solution and temperature-

stepping procedure as the CPT test.

The CCT is the lowest temperature at which crevice corrosion is observed under the

crevice former.

Electrochemical Corrosion Testing (ASTM G5/G61)
Electrochemical tests provide rapid insights into corrosion mechanisms.

Potentiodynamic Polarization: This technique measures the current response of a material to

a controlled change in its electrical potential within a corrosive solution. It can be used to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


determine the corrosion potential (Ecorr), corrosion current (icorr), and pitting potential (Epit).

A higher Epit indicates greater resistance to pitting initiation.

Visualizations
Logical Flow of Corrosion Analysis
The following diagram illustrates the logical relationship between environmental factors and the

types of corrosion they influence in high-performance nickel alloys.
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Factors Influencing Corrosion in Ni-Cr-Mo Alloys

Corrosive Environment

Corrosion Type

Low pH / High Acidity
General (Uniform) Corrosion

High Chloride Concentration

Localized Corrosion
(Pitting)

Localized Corrosion
(Crevice)

Stress Corrosion Cracking

Oxidizing Agents
(e.g., Fe³⁺, Cu²⁺)

High Temperature
Accelerates
Accelerates

Accelerates
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Corrosion Testing and Material Qualification Workflow

Corrosion Resistance Evaluation

Alloy Sample
(e.g., Allcorr)

Specimen Preparation
(ASTM G1)

General Corrosion
(Mass Loss - ASTM G31)

Localized Corrosion
(CPT/CCT - ASTM G48)

Electrochemical Tests
(Polarization - ASTM G61)

Data Analysis & Comparison

Technical Report & Qualification

Material Qualified
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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